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Compound of Interest

Compound Name: 2-(2-Methylazetidin-2-yl)ethanol

Cat. No.: B2427712

Disclaimer: Information regarding the specific compound 2-(2-Methylazetidin-2-yl)ethanol is
not available in the public domain, including scientific literature and chemical databases. This
document provides a summary of synthetic methodologies and characterization data for
structurally related azetidine compounds to serve as a technical guide for researchers in the
field.

Introduction

Azetidines are four-membered heterocyclic compounds containing a nitrogen atom. They are
important structural motifs in medicinal chemistry and drug discovery, often serving as key
building blocks for more complex molecules. The strained four-membered ring imparts unique
conformational properties and reactivity. This guide outlines common synthetic routes and
characterization data for various substituted azetidine derivatives, drawing from available
literature on similar structures.

General Synthetic Strategies for the Azetidine Core

The synthesis of the azetidine ring can be challenging due to ring strain. However, several
reliable methods have been developed. A prevalent method for creating substituted 2-
azetidinones (B-lactams) is the Staudinger ketene-imine cycloaddition, which involves the
reaction of a ketene with an imine[1][2].

Below is a generalized workflow for the Staudinger synthesis, a common method for creating
the core ring structure of many azetidine derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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